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Compound of Interest

Compound Name: Benazolin

Cat. No.: B1667980

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes publicly available toxicological data for Benazolin. It is
intended for informational purposes for a scientific audience and does not constitute a
comprehensive safety assessment. Critical data gaps exist in the publicly available literature
regarding the toxicological profile of Benazolin in mammalian systems.

Executive Summary

Benazolin is a selective, systemic herbicide classified as a synthetic auxin.[1] While it is
reported to have low mammalian toxicity, a comprehensive toxicological profile based on
publicly available data is incomplete.[1] This guide synthesizes the available quantitative data,
outlines general experimental protocols for key toxicological studies, and provides visual
representations of relevant workflows and pathways. Significant data gaps persist, particularly
concerning chronic toxicity, carcinogenicity, reproductive and developmental toxicity, and the
specific molecular mechanisms of action in mammals.

Physicochemical Properties and Chemical Structure
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Property Value Reference

) 4-Chloro-2-ox0-3(2H)-
Chemical Name ] ] ] [2][3]
benzothiazoleacetic acid

CAS Number 3813-05-6 [1]
Molecular Formula CoHeCINO3S [11[3]
Molecular Weight 243.67 g/mol [11[3]
Appearance Colorless, crystalline solid [4]
Water Solubility 600 mg/L at 20 °C
) Synthetic auxin; inhibits auxin
Mode of Action [1]
transport

Pharmacokinetics: Absorption, Distribution,
Metabolism, and Excretion (ADME)

Detailed ADME studies for Benazolin in mammalian systems are not readily available in the
public domain. General information suggests that it is not expected to bioaccumulate.[1] For
many pesticides, toxicokinetic studies are conducted in laboratory animals (e.g., rats, dogs) to
understand their fate in the body.

General Experimental Protocol for an ADME Study

A typical ADME study would involve the administration of radiolabeled Benazolin (e.g., 1C-
Benazolin) to laboratory animals, followed by the collection of blood, urine, feces, and tissues

at various time points.
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Data Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Toxicological Profile of Benazolin in Mammalian
Systems: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667980#toxicological-profile-of-benazolin-in-
mammalian-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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